N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide

• IUPAC Name: N-[2-[(3-chlorophenyl)methylsulfanyl]ethyl]methanesulfonamide
• InChI: InChI=1S/C10H14ClNO2S2/c1-16(13,14)12-5-6-15-8-9-3-2-4-10(11)7-9/h2-4,7,12H,5-6,8H2,1H3
• InChI Key: JGMSYVHHNPLTBE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCSCC1=CC(=CC=C1)Cl
• Molecular Formula: C10H14ClNO2S2
• Molecular Weight: 279.8 g/mol

Description

N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide, also known as CBTM, is a chemical compound that has been widely researched for its potential applications in the field of medicine. It is a sulfonamide derivative that has shown promising results in various studies, particularly in the treatment of cancer and inflammation. In

Mechanism of Action

The mechanism of action of N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and inflammation. N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibition can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, which can result in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide has been found to be well-tolerated in animal studies, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It is also stable under various conditions, making it suitable for long-term storage. However, one limitation of N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide is that it is not very water-soluble, which can make it difficult to use in certain experiments. It also has a relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the research on N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide. One area of interest is the development of more water-soluble derivatives of N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide, which could improve its effectiveness in certain applications. Another area of interest is the investigation of the potential use of N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide and its potential applications in various fields of medicine.
Conclusion:
In conclusion, N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide is a chemical compound that has shown promising results in various studies for its potential applications in the field of medicine. It has been found to inhibit the growth of cancer cells and have anti-inflammatory effects, making it a potential candidate for cancer therapy and the treatment of various inflammatory diseases. While there are some limitations to its use in lab experiments, N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide has several advantages and has the potential to be developed into a useful drug for various applications.

Synthesis Methods

N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide can be synthesized through a multi-step process involving the reaction of 3-chlorobenzyl chloride with thioethanol to form the intermediate 2-(3-chlorobenzylthio)ethanol. The intermediate is then reacted with methanesulfonyl chloride to produce the final product, N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide. The synthesis process has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide has been extensively studied for its potential applications in the field of medicine. It has shown promising results in various studies, particularly in the treatment of cancer and inflammation. N-{2-[(3-chlorobenzyl)thio]ethyl}methanesulfonamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. It has also been shown to have anti-inflammatory effects, which can be useful in the treatment of various inflammatory diseases.